Cas no 1025581-91-2 ((2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile)
(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile is a fluorinated Schiff base derivative with a nitrile functional group, exhibiting potential utility in organic synthesis and coordination chemistry. Its structure, featuring a conjugated system with a 4-fluoroaniline moiety and a sterically hindered β-diketone-like framework, may enhance stability and reactivity in metal complexation or as an intermediate in heterocyclic synthesis. The presence of the fluoro substituent can influence electronic properties, potentially improving selectivity in catalytic or pharmaceutical applications. The compound’s rigid, planar geometry may also facilitate crystallographic studies or material science research. Its synthetic versatility and distinct structural features make it a candidate for specialized chemical investigations.
![(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile structure](https://ossimg.kuujia.com/scimg/1026000/1025581-91-2x500.png)
1025581-91-2 structure
Product Name:(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
CAS No:1025581-91-2
MF:C14H15FN2O
MW:246.280106782913
MDL:MFCD00245112
CID:4677367
Update Time:2025-07-28
(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
- (2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
-
- MDL： MFCD00245112
- Inchi： 1S/C14H15FN2O/c1-14(2,3)13(18)10(8-16)9-17-12-6-4-11(15)5-7-12/h4-7,9,17H,1-3H3/b10-9-
- InChI Key： PQHFJUAZUMIRGU-KTKRTIGZSA-N
- SMILES： FC1C=CC(=CC=1)N/C=C(/C#N)\C(C(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 378
- Topological Polar Surface Area: 52.9
(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161402-1 g |
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile |
1025581-91-2 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB161402-5 g |
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile |
1025581-91-2 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB161402-10 g |
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile |
1025581-91-2 | 10g |
€482.50 | 2023-05-08 | ||
| Key Organics Ltd | MS-9835-1MG |
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025581-91-2 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9835-5MG |
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025581-91-2 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9835-10MG |
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025581-91-2 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9835-20MG |
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025581-91-2 | >90% | 20mg |
￡76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-9835-50MG |
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025581-91-2 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9835-100MG |
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025581-91-2 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB161402-1g |
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile; . |
1025581-91-2 | 1g |
€211.30 | 2024-06-10 |
(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1025581-91-2 ((2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile) Related Products
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